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Compound of Interest

Compound Name: BMS-986169

Cat. No.: B606293 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
BMS-986169 is a potent and selective negative allosteric modulator (NAM) of the GluN2B

subunit of the N-methyl-D-aspartate (NMDA) receptor.[1][2][3] Preclinical studies have

demonstrated its potential as a rapidly acting antidepressant. The forced swim test (FST) is a

widely used behavioral assay in rodents to screen for potential antidepressant efficacy.[4][5][6]

This document provides detailed application notes and protocols for the use of BMS-986169 in

the rat forced swim test, based on available preclinical data.

Data Presentation
Note: Specific dosage information for BMS-986169 or its prodrug, BMS-986163, in the rat

forced swim test is not available in the currently accessible preclinical literature. The following

table summarizes the effective dose of BMS-986169 that reduced immobility in the forced swim

test in mice, which may serve as a reference for designing studies in rats.

Compound Species Dosage
Route of
Administrat
ion

Effect in
Forced
Swim Test

Reference

BMS-986169 Mouse 10 mg/kg
Intravenous

(i.v.)

Reduced

immobility
[2]
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Experimental Protocols
Forced Swim Test Protocol in Rats
This protocol is adapted from established methods for the rat forced swim test.[6][7][8]

Materials:

Male Wistar rats (or other appropriate strain), 8-10 weeks old.

BMS-986169 or its soluble prodrug, BMS-986163.

Vehicle for drug administration (e.g., saline, or a specific formulation as described in the

literature for the compound).

Cylindrical swim tanks (approximately 40-50 cm high, 20 cm in diameter).

Water maintained at 23-25°C.

Video recording equipment.

Towels for drying the animals.

A quiet, well-lit testing room.

Procedure:

Day 1: Pre-test Session (Habituation)

Transport the rats to the testing room in their home cages and allow them to acclimate for at

least 60 minutes.

Fill the swim cylinders with water to a depth of 30 cm. The water depth should be sufficient to

prevent the rat from touching the bottom with its tail or hind limbs.

Gently place each rat individually into a swim cylinder for a 15-minute session.

After 15 minutes, remove the rat from the cylinder, gently dry it with a towel, and return it to

its home cage.
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The home cage should be placed in a warm environment to prevent hypothermia.

Clean the cylinders between animals to remove fecal matter.

Day 2: Test Session

Administer BMS-986169 (or its prodrug/vehicle) at the predetermined dose and time before

the test session. The timing of administration should be based on the pharmacokinetic profile

of the compound to ensure peak brain exposure during the test.

24 hours after the pre-test session, transport the rats to the testing room and allow for a 60-

minute acclimation period.

Refill the swim cylinders with fresh water at 23-25°C to a depth of 30 cm.

Gently place each rat into its respective cylinder for a 5-minute test session.

Record the entire 5-minute session using a video camera positioned to have a clear side

view of the rat.

After the 5-minute session, remove the rat, dry it, and return it to its home cage.

The behavior during the test session is subsequently scored by a trained observer who is

blind to the treatment conditions.

Behavioral Scoring:

Immobility: The rat is judged to be immobile when it ceases struggling and remains floating

motionless in the water, making only those movements necessary to keep its head above

water.

Swimming: The rat is making active swimming motions, moving around in the cylinder.

Climbing: The rat is making active movements with its forepaws in and out of the water,

usually directed against the walls of the cylinder.

The primary measure of antidepressant-like activity is a significant reduction in the duration of

immobility in the drug-treated group compared to the vehicle-treated group.
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Day 1: Pre-test Session

Day 2: Test Session

Acclimation (60 min)

15 min Swim Session

Dry and Return to Home Cage

Administer BMS-986169/Vehicle

Acclimation (60 min)

5 min Swim Session

Video Record Behavior Dry and Return to Home Cage

Behavioral Scoring
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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